1-(Pyridin-2-yl)piperidin-3-amine
Overview
Description
“1-(Pyridin-2-yl)piperidin-3-amine” is a chemical compound and a derivative of piperazine . It’s important to note that piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions . N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP and the reaction conditions were mild and metal-free .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Chemical Reactions Analysis
N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions . The reaction conditions were mild and metal-free .Scientific Research Applications
Development of Syntheses Techniques
- Privileged CGRP Receptor Antagonist Substructure : 1-(Piperidin-4-yl)-1H-imidazo[4,5-b]pyridin-2(3H)-one, a closely related compound, is a significant substructure in CGRP receptor antagonists. Efficient syntheses techniques from various starting materials, including chemoselective reductive amination, have been developed (Leahy et al., 2012).
Chemical Reactions and Transformations
- Synthesis of 3-(Pyrrolidin-1-yl)piperidine : This compound, similar to the queried chemical, plays a crucial role in medicinal chemistry. Novel methods for its synthesis were developed, addressing issues in producing large quantities (Smaliy et al., 2011).
- Aromatization of Cyclic Amines : Cyclic amines like pyrrolidine and piperidine undergo condensations with aldehydes to form derivatives. Understanding these reactions aids in amine C-H functionalization (Ma et al., 2016).
Material Science and Engineering
- Optical Properties of Trisheterocyclic Systems : Studies on derivatives of compounds like 1-(Pyridin-2-yl)piperidin-3-amine have shown how the addition of electron-donating amino groups affects thermal, redox, and fluorescence properties (Palion-Gazda et al., 2019).
Food Chemistry
- Formation of Lysine-specific Maillard Reaction Products : Piperidine, a compound structurally similar to the queried chemical, interacts in the glucose/lysine model system. This interaction forms specific Maillard reaction products, important in understanding food chemistry (Nikolov & Yaylayan, 2010).
Pharmaceutical Applications
- Synthesis of Piperazine-2,6-dione Derivatives : Piperazine-2,6-dione and its derivatives, synthesized using amines like 1-(Pyridin-2-yl)piperidin-3-amine, have shown potential anticancer activities (Kumar et al., 2013).
Catalysis
- Aerobic Oxidation of Cyclic Amines to Lactams : Ceria-supported nanogold catalyzes the oxidation of cyclic amines to lactams, key chemical feedstocks. This includes the transformation of compounds like piperidine (Dairo et al., 2016).
Mechanism of Action
Future Directions
While the specific future directions for “1-(Pyridin-2-yl)piperidin-3-amine” are not available in the search results, it’s clear that piperidines and their derivatives continue to play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
1-pyridin-2-ylpiperidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3/c11-9-4-3-7-13(8-9)10-5-1-2-6-12-10/h1-2,5-6,9H,3-4,7-8,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTJPUGUXHUHAKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=CC=CC=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601302653 | |
Record name | 1-(2-Pyridinyl)-3-piperidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601302653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyridin-2-yl)piperidin-3-amine | |
CAS RN |
1185538-19-5 | |
Record name | 1-(2-Pyridinyl)-3-piperidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1185538-19-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Pyridinyl)-3-piperidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601302653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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